Metazachlor-2-hydroxy
Description
Metazachlor-2-hydroxy, also known as 2-hydroxy-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)-acetamide, is a chemical used for industrial and scientific research purposes . It is identified by the CAS number 125709-81-1 .
Synthesis Analysis
Metazachlor, a chloroacetamide herbicide, was developed by introducing 2,6-dimethylaniline (2,6-DMA; C8H11N) into the structure of chloroacetamide (C2H4ClNO) . Metazachlor is mainly used to control annual weeds and broadleaf weeds before or after germination, and is absorbed through the roots or stems .
Chemical Reactions Analysis
Metazachlor is quickly metabolized in plants . In plants, the Cl atom in metazachlor is replaced by glutathione, which can be decomposed by oxidation and hydroxylation to form ethanesulfonic acid (ESA) and oxanillic acid (OA) in the environment .
Safety And Hazards
Safety measures include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye . In case of inhalation or contact, it is recommended to move the victim into fresh air, give oxygen if breathing is difficult, and consult a doctor immediately . Contaminated clothing should be removed immediately and the affected skin should be washed off with soap and plenty of water .
properties
CAS RN |
125709-81-1 |
|---|---|
Product Name |
Metazachlor-2-hydroxy |
Molecular Formula |
C14H17N3O2 |
Molecular Weight |
259.309 |
IUPAC Name |
N-(2,6-dimethylphenyl)-2-hydroxy-N-(pyrazol-1-ylmethyl)acetamide |
InChI |
InChI=1S/C14H17N3O2/c1-11-5-3-6-12(2)14(11)17(13(19)9-18)10-16-8-4-7-15-16/h3-8,18H,9-10H2,1-2H3 |
InChI Key |
IQUFNHHHOOCCDU-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)N(CN2C=CC=N2)C(=O)CO |
synonyms |
Metazachlor-2-hydroxy |
Origin of Product |
United States |
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